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Introduction

Military jet fuels such as JP-5 and JP-8 are complex mixtures of hundreds of hydrocarbons. To
facilitate computational fluid dynamics (CFD) and detailed chemical kinetic modeling of
combustion processes, simplified surrogate fuels are developed. These surrogates are
composed of a limited number of well-characterized hydrocarbon components and are
formulated to reproduce the essential physical and chemical properties of the target real fuel.[1]
[2] Key target properties for surrogate formulation often include cetane number (CN),
hydrogen-to-carbon (H/C) ratio, density, viscosity, distillation curve, and threshold sooting index
(TSN).[1][2]

Military jet fuels typically contain a significant fraction of iso-alkanes (branched-chain paraffins),
which influence their combustion properties, particularly ignition delay and knock resistance.[2]
[3] While highly branched alkanes like iso-cetane (2,2,4,4,6,8,8-heptamethylnonane) are
commonly used in surrogate formulations, there is a need to explore other branched isomers
that may better represent the range of iso-alkanes present in real fuels.[3][4] This document
outlines the rationale and protocols for incorporating 2,5-dimethyloctane as a representative
branched alkane in military jet fuel surrogates.
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2,5-Dimethyloctane is a C10 branched alkane. Its inclusion in a surrogate mixture can help to
fine-tune properties such as density, viscosity, and ignition characteristics, offering a potential
improvement over simpler iso-alkane representatives. While direct experimental data for 2,5-
dimethyloctane within a military jet fuel surrogate is not extensively published, its known
physical properties and the established role of similar branched alkanes provide a strong basis
for its consideration. A related isomer, 2,6-dimethyloctane, has been included in patented
surrogate formulations.

Data Presentation
Physical and Chemical Properties of 2,5-Dimethyloctane
and Common Surrogate Components

The following table summarizes key physical and chemical properties of 2,5-dimethyloctane
alongside other common components used in military jet fuel surrogate formulation. This allows
for a comparative assessment of its suitability.

2,5-
Property Dimethyloct n-Dodecane Iso-cetane Toluene Decalin
ane
Molecular
C10H22[5] C12H26 C16H34 C7HS8 C10H18
Formula
Molecular
Weight ( 142.28[5] 170.34 226.44 92.14 138.25
g/mol )
Density @ ~0.735
_ 0.749 0.783 0.867 0.880
20°C (g/lcm3) (estimated)
Boiling Point
C) 157-159[6] 216.2 249 110.6 187-195
Cetane Estimated 35- 100 (by
~75 o ~12 ~45
Number (CN) 45 definition)
H/C Ratio 2.2 2.17 2.13 1.14 1.8
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Note: Some properties for 2,5-dimethyloctane are estimated based on its structure and data
for similar isomers. Experimental verification is required.

Example Surrogate Formulations Incorporating 2,5-
Dimethyloctane

The following table presents hypothetical surrogate mixtures for a target military jet fuel (e.g.,
JP-5), incorporating 2,5-dimethyloctane. The compositions are designed to meet typical target
properties.

Surrogate A (mole Surrogate B (mole Rationale for
Component . . .
fraction) fraction) Inclusion

Represents linear
n-Dodecane 0.40 0.35 alkanes, influences

cetane number.

Represents branched
' alkanes, impacts
2,5-Dimethyloctane 0.25 0.30 o
ignition delay and

density.

Represents
Decalin 0.10 0.15 cycloalkanes, affects

density and sooting.

Represents aromatics,
Toluene 0.25 0.20 influences sooting and

density.

Target Properties

) Matches typical jet
Calculated H/C Ratio ~1.95 ~1.98
fuel range.

_ Within the typical
Estimated Cetane . .
~42 ~44 range for military jet

fuels (40-55).

Number
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Experimental Protocols
Surrogate Formulation and Preparation

Objective: To prepare a homogeneous surrogate fuel mixture with precise composition.

Materials:

n-Dodecane (99%+ purity)

e 2,5-Dimethyloctane (99%+ purity)

e Decalin (mixture of cis and trans, 99%-+ purity)
o Toluene (99.8%+ purity)

e Analytical balance (£0.0001 g)

» Volumetric flasks or sealed containers

e Magnetic stirrer and stir bars

Protocol:

Calculate the required mass of each component based on the desired mole fractions and the
total volume of the surrogate mixture.

o Tare a clean, dry, and sealable container on the analytical balance.

e Add the calculated mass of each component to the container, recording the exact mass
added. It is recommended to add the least volatile components first.

o Seal the container tightly to prevent evaporation.

» Place the container on a magnetic stirrer and mix for at least 30 minutes to ensure a
homogeneous mixture.

o Store the prepared surrogate in a cool, dark place in a sealed container.
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Measurement of Physical Properties

Objective: To experimentally determine the key physical properties of the formulated surrogate
and compare them to the target military jet fuel.

Protocols:

» Density: Measure the density of the surrogate mixture at a controlled temperature (e.g.,
20°C) using a digital density meter (e.g., Anton Paar DMA series) according to ASTM D4052.

 Viscosity: Determine the kinematic viscosity of the surrogate at a specified temperature (e.g.,
-20°C and 40°C) using a viscometer according to ASTM D445.

« Distillation Curve: Obtain the distillation curve of the surrogate fuel using automated
distillation apparatus following ASTM D86. This provides information on the volatility of the
mixture.

o Flash Point: Measure the flash point of the surrogate using a Pensky-Martens closed-cup
tester as per ASTM D93. This is a critical safety parameter for military fuels.[2]

Combustion Property Evaluation

Objective: To assess the combustion characteristics of the surrogate fuel, particularly its ignition
behavior and sooting tendency, and compare them to the target fuel.

Protocols:

o Derived Cetane Number (DCN): Determine the DCN of the surrogate mixture using an
Ignition Quality Tester (IQT) according to ASTM D6890. The DCN is a key parameter for
emulating the autoignition quality of the fuel.[2]

e Ignition Delay Time Measurement:

o Shock Tube: Measure high-temperature ignition delay times by shock-heating the fuel/air
mixture to a desired temperature and pressure and monitoring for the onset of ignition
(e.g., via pressure trace or emission spectroscopy).[1]
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o Rapid Compression Machine (RCM): Measure low-to-intermediate temperature ignition
delay times by rapidly compressing the fuel/air mixture to simulate engine compression.[1]

o Laminar Flame Speed: Measure the laminar flame speed of the surrogate/air mixture using a
counterflow twin-flame burner or a spherically expanding flame in a combustion bomb. This
provides data for validating kinetic models.[1]

e Sooting Tendency (Threshold Sooting Index - TSI): Determine the TSI of the surrogate by
measuring the smoke point in a standardized lamp (ASTM D1322). The TSI is a measure of
a fuel's propensity to form soot.[1]

Mandatory Visualization
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Caption: Workflow for formulating and validating a military jet fuel surrogate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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